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For researchers, scientists, and drug development professionals seeking to collaborate with the

National Waterway Transportation Agency (ANTAQ) of Brazil, it is important to understand that

the agency does not have a publicly advertised, formal application process for unsolicited

research proposals. Collaboration is typically established through a formal instrument known as

an "Acordo de Cooperação Técnica" (ACT), or Technical Cooperation Agreement.

An ACT is a legal instrument utilized by Brazilian public entities to foster partnerships with other

organizations, both public and private, to execute actions of reciprocal interest and mutual

collaboration. A key feature of an ACT is that it does not involve the transfer of financial

resources between the signatories.

This document provides a detailed guide and protocol for initiating a research collaboration with

ANTAQ through the proposal of a Technical Cooperation Agreement.

Application Notes and Protocols
1. Identifying ANTAQ's Strategic Research Interests:

Before initiating contact, it is crucial to align your research proposal with ANTAQ's strategic

objectives and areas of activity. While specific "areas of research interest" are not formally

published, a review of ANTAQ's public communications, news releases, and strategic plans

can provide insights into their priorities. Key areas of interest for ANTAQ are likely to include:

Port management and operations
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Inland waterway transportation and logistics

Environmental impacts of port and shipping activities

Decarbonization of the maritime sector

Port infrastructure and engineering

Economic regulation of waterway transportation

Digitalization and technology in the port sector

Maritime safety and security

2. Identifying the Appropriate Department within ANTAQ:

To ensure your proposal reaches the relevant decision-makers, it is essential to identify the

appropriate Superintendence or Directorate within ANTAQ's organizational structure. The most

relevant departments for research collaborations are likely those with a technical focus. You

can find information on ANTAQ's organizational structure on their official website. Potential

departments to approach include:

Superintendência de Desempenho, Desenvolvimento e Sustentabilidade (SDS) -

Superintendence of Performance, Development, and Sustainability

Superintendência de Regulação (SRG) - Superintendence of Regulation

Superintendência de Fiscalização e Coordenação das Unidades Regionais (SFC) -

Superintendence of Inspection and Coordination of Regional Units

Diretoria de Regulação (DR) - Directorate of Regulation

Diretoria de Fiscalização (DF) - Directorate of Inspection

3. Preparing a Preliminary Proposal for a Technical Cooperation Agreement:

Your initial contact with ANTAQ should be accompanied by a concise and compelling

preliminary proposal. This document should be structured to highlight the mutual benefits of the
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proposed collaboration. The proposal should include:

Title of the Proposed Research Collaboration: A clear and descriptive title.

Introduction and Rationale: Briefly introduce your organization and the scientific or technical

background of the proposed research. Clearly state the problem or knowledge gap the

research aims to address and its relevance to ANTAQ's responsibilities.

Objectives: State the primary and secondary objectives of the research project in a clear and

measurable way.

Methodology: Provide a high-level overview of the proposed research methodology. For

experimental protocols, a summary of the key techniques and approaches should be

included.

Expected Outcomes and Mutual Benefits: This is a critical section. Clearly articulate the

expected outcomes of the research and how they will benefit ANTAQ. Benefits could include,

for example, the development of new regulatory tools, improved environmental monitoring

techniques, enhanced operational efficiency in ports, or data-driven insights for

policymaking.

Proposed Contribution of Each Party: Outline what your organization will contribute (e.g.,

expertise, personnel, access to specific technologies or data) and what you would be

seeking from ANTAQ (e.g., access to non-sensitive data, technical expertise from their staff,

access to port facilities for sample collection). Remember, this cannot include financial

contributions from ANTAQ.

Timeline: A high-level projected timeline for the research project.

Contact Information: Your name, title, organization, and full contact details.

4. Initiating Contact and Submitting the Proposal:

It is recommended to initiate contact by sending a formal email to the head of the identified

Superintendence or Directorate. The email should be professional, concise, and introduce the

purpose of your communication – to propose a research collaboration through a Technical

Cooperation Agreement. Attach your preliminary proposal to the email.
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If a direct email address for the head of the department is not available, you can send the

inquiry to ANTAQ's general contact email, with a clear subject line indicating the intended

recipient (e.g., "Proposta de Acordo de Cooperação Técnica para a Superintendência de

[Department Name]").

5. The Formal Process for a Technical Cooperation Agreement:

Should ANTAQ express interest in your proposal, the formal process for establishing a

Technical Cooperation Agreement will be initiated. While the specific steps may vary, the

general process within the Brazilian public administration involves:

Internal Review: The relevant technical department at ANTAQ will review your proposal in

detail.

Legal Review: ANTAQ's legal department will analyze the proposal to ensure it complies

with all relevant regulations.

Development of a Work Plan ("Plano de Trabalho"): A detailed work plan will be jointly

developed, outlining the specific activities, responsibilities of each party, methodologies,

deliverables, and timelines.

Drafting of the Agreement: The formal Technical Cooperation Agreement will be drafted

based on the approved work plan.

Signatures: The agreement will be signed by the legal representatives of both your

organization and ANTAQ.

Publication: The signed agreement will be published in the Diário Oficial da União (the official

gazette of the Brazilian federal government).

Quantitative Data Summary
There is no publicly available quantitative data from ANTAQ regarding the number of active

research collaborations, their duration, or specific funding amounts, as Technical Cooperation

Agreements are non-remunerated.
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Data Point Value Source

Number of Active Research

Collaborations
Not Publicly Available -

Average Duration of

Collaborations
Not Publicly Available -

Financial Contribution from

ANTAQ
R$ 0 (by definition of an ACT) Decree nº 11.531/2023

Experimental Protocols
Detailed experimental protocols would be highly specific to the nature of the proposed

research. When preparing your proposal, you should be ready to provide detailed

methodologies for any key experiments. For example, a study on the environmental impact of

dredging might include protocols for:

Sediment Sample Collection: Detailing the use of grab samplers, core samplers, sampling

locations, and frequency.

Water Quality Analysis: Specifying the parameters to be measured (e.g., turbidity, dissolved

oxygen, contaminants) and the analytical methods to be used (e.g., spectrophotometry,

chromatography).

Ecotoxicological Assays: Describing the test organisms, exposure conditions, and endpoints

to be measured to assess the toxicity of dredged materials.

Visualizations
Below are diagrams illustrating the proposed workflow for establishing a research collaboration

with ANTAQ and the logical relationship of a Technical Cooperation Agreement.
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Caption: Workflow for initiating a research collaboration with ANTAQ.
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Caption: Logical relationship of a Technical Cooperation Agreement.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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